BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
NCGC00244536 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NCGC00244536

Cat. No.: B15583854

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCGC00244536 is a potent and selective inhibitor of KDM4B, a histone demethylase.[1][2][3] It
plays a significant role in epigenetic regulation and has emerged as a target in cancer
research, particularly in prostate cancer.[1][2][3] Accurate and consistent preparation of stock
solutions is critical for reliable experimental results. These application notes provide a detailed
protocol for the preparation of NCGC00244536 stock solutions in dimethyl sulfoxide (DMSO).

Compound Information

A summary of the key physical and chemical properties of NCGC00244536 is provided in the
table below.
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Property Value Reference
Molecular Formula C25H22N202 [1114]
Molecular Weight 382.45 g/mol [1]
CAS Number 2003260-55-5 [1]14]

Light yellow to green-yellow
Appearance _ [1]

solid
Purity >98% [4]

Solubility in DMSO

NCGC00244536 is soluble in DMSO.[1][4][5] It is important to use fresh, anhydrous
(hygroscopic) DMSO, as moisture can significantly impact solubility.[1][5][6] Sonication may be
required to fully dissolve the compound.[1][6]

Solvent Solubility Reference
DMSO =10 mg/mL [4]

36.67 mg/mL (95.88 mM) [1][6]

76 mg/mL (198.71 mM) [5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NCGC00244536 in
DMSO.

Materials:
« NCGC00244536 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or vials
Calibrated analytical balance
Pipettes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate: Allow the vial of NCGC00244536 powder to reach room temperature before
opening to prevent condensation.

Weighing: Accurately weigh the desired amount of NCGC00244536 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.82 mg of the compound.

Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

powder.
o Vortex the solution for 1-2 minutes to facilitate dissolution.
o If the compound does not fully dissolve, sonicate the vial for 5-10 minutes in a water bath.

Verification: Visually inspect the solution to ensure that all the solid has dissolved and the
solution is clear.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge
tubes. This will prevent repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Stock Solution Preparation Table
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The following table provides the required mass of NCGC00244536 to prepare stock solutions
of various concentrations and volumes.

Mass of NCGC00244536

Desired Concentration Volume .
Required

1mM 1mL 0.382 mg
5 mM 1mL 1.91 mg
10 mM 1mL 3.82 mg
1mM 5mL 1.91 mg
5 mM 5mL 9.55 mg
10 mM 5mL 19.1 mg
1mM 10 mL 3.82 mg
5 mM 10 mL 19.1 mg
10 mM 10 mL 38.2mg

Storage and Stability

Proper storage of both the powdered compound and the DMSO stock solution is crucial for
maintaining its activity.

Storage o

Form Stability Reference
Temperature

Powder -20°C 3years [1]

4°C 2 years [1]

In DMSO -80°C 1 year [1]

-20°C 6 months [1]

Note: It is recommended to use the stock solution within 6 months when stored at -20°C and
within 1 year when stored at -80°C.[1] Avoid repeated freeze-thaw cycles.
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Experimental Workflow
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Caption: Workflow for preparing NCGC00244536 stock solution.
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Caption: Inhibition of KDM4B by NCGC00244536.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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